Cas no 1993430-25-3 (Abiraterone Sulfate Sodium Salt)

• Product Name: Abiraterone Sulfate Sodium Salt
• CAS No: 1993430-25-3
• Molecular Formula: C₂₄H₃₁NO₄S
• Molecular Weight: 429.57
• CID: 5141754
• PubChem ID: 91827106

Abiraterone Sulfate Sodium Salt Properties

Names and Identifiers

• Androsta-​5,​16-​dien-​3-​ol, 17-​(3-​pyridinyl)​-​, 3-​(hydrogen sulfate)​, (3β)​-
• Abiraterone Sulfate Sodium Salt
• [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• ABIRATERONE METABOLITE M12
• Q27293087
• HY-148375
• CS-0620836
• (3S,8R,9S,10R,13S,14S)-10,13-DIMETHYL-17-(PYRIDIN-3-YL)-2,3,4,7,8,9,10,11,12,13,14,15-DODECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-3-YL HYDROGEN SULFATE
• MS-27625
• Abiraterone sulfate
• WZ5U45K71V
• 1993430-25-3

• InChIKey： LUQSJWRTYLGZJB-VJLLXTKPSA-N
• Inchi： 1S/C24H31NO4S/c1-23-11-9-18(29-30(26,27)28)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-5,7,13,15,18-19,21-22H,6,8-12,14H2,1-2H3,(H,26,27,28)/t18-,19-,21-,22-,23-,24+/m0/s1
• SMILES： [C@H]1(CC2=CC[C@]3([H])[C@@]([H])([C@]2(CC1)C)CC[C@]1([C@@]3([H])CC=C1C1C=CC=NC=1)C)OS(=O)(O)=O

Computed Properties

• Exact Mass: 429.19737964g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 429.19737964g/mol
• Heavy Atom Count: 30
• Complexity: 859
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids